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Compound of Interest

Compound Name: 2-(Oxan-3-yl)pyrimidin-5-amine

Cat. No.: B11743179

Get Quote

Executive Summary & Strategic Rationale
This application note details the synthesis of 2-(Oxan-3-yl)pyrimidin-5-amine (also known as

2-(tetrahydro-2H-pyran-3-yl)pyrimidin-5-amine). This scaffold is a critical intermediate in

medicinal chemistry, particularly for the development of kinase inhibitors where the

tetrahydropyran (oxane) ring serves as a metabolically stable, polar surrogate for hydrophobic

alkyl groups, improving solubility and pharmacokinetic profiles.

The synthetic strategy outlined below prioritizes convergent assembly over linear

functionalization. Direct C2-alkylation of a pre-formed pyrimidine-5-amine is generally low-

yielding and regiochemically ambiguous. Instead, we employ a "Principled Approach" by

constructing the pyrimidine ring de novo from a tetrahydropyran-functionalized amidine and a

nitromalonaldehyde equivalent. This ensures exclusive regioselectivity and high atom

economy.

Retrosynthetic Logic
The synthesis is disconnected into three distinct phases:
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Amidine Formation: Activation of tetrahydro-2H-pyran-3-carbonitrile to the corresponding

amidine.

Cyclocondensation: Coupling the amidine with sodium nitromalonaldehyde to close the

pyrimidine ring, installing the nitro group at C5.

Chemoselective Reduction: Converting the C5-nitro group to the target primary amine.
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the pyrimidine

core.

Reagents and Materials
The following reagents are required. Purity levels are critical for the cyclization step to prevent

tar formation.
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Reagent CAS No.[1] Function
Purity Req.[2][3][4]
[5][6][7]

Tetrahydro-2H-pyran-

3-carbonitrile
104437-04-9 Starting Material >97%

Sodium

Nitromalonaldehyde

(Monohydrate)

34461-00-2 C3-Fragment Source >95%

Hydrogen Chloride

(4M in Dioxane)
7647-01-0 Acid Catalyst Anhydrous

Ammonia (7N in

Methanol)
7664-41-7 Nitrogen Source Anhydrous

Palladium on Carbon

(10% Pd/C)
7440-05-3

Hydrogenation

Catalyst
50% Wet

Piperidine 110-89-4 Base Catalyst >99%

Ethanol (Absolute) 64-17-5 Solvent >99.5%

Experimental Protocols
Phase 1: Synthesis of Tetrahydro-2H-pyran-3-
carboxamidine
Direct reaction of nitriles with ammonia is kinetically slow. We utilize the Pinner Reaction

protocol, converting the nitrile first to an imidate ester, then to the amidine.[2][5] This avoids the

use of pyrophoric reagents like trimethylaluminum (Garigipati method) which are less suitable

for scale-up.

Step-by-Step Protocol:

Imidate Formation:

Charge a flame-dried reaction flask with Tetrahydro-2H-pyran-3-carbonitrile (1.0 equiv)

and anhydrous methanol (5 mL/mmol).
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Cool the solution to 0°C under nitrogen.

Bubble anhydrous HCl gas through the solution for 30 minutes, or add 4M HCl in Dioxane

(10 equiv) dropwise.

Seal the vessel and stir at 4°C for 16–24 hours. Checkpoint: Monitor by TLC

(disappearance of nitrile).

Concentrate the mixture in vacuo below 40°C to obtain the imidate hydrochloride salt as a

moisture-sensitive white solid.

Amidine Conversion:

Redissolve the crude imidate salt in anhydrous methanol (5 mL/mmol).

Cool to 0°C and add 7N Ammonia in Methanol (10 equiv).

Allow the mixture to warm to room temperature and stir for 12–18 hours.

Concentrate to dryness. The residue contains the amidine hydrochloride.

Purification: Triturate with diethyl ether to remove ammonium chloride byproducts if

necessary, or use directly in the next step (preferred).

Phase 2: Pyrimidine Ring Construction
This step utilizes Sodium Nitromalonaldehyde, a "masked" unstable dialdehyde that reacts as a

1,3-electrophile with the 1,3-binucleophilic amidine.

Step-by-Step Protocol:

Dissolve Tetrahydro-2H-pyran-3-carboxamidine HCl (from Phase 1, 1.0 equiv) in Ethanol (10

mL/mmol).

Add Piperidine (1.2 equiv) and stir for 10 minutes to liberate the free amidine base.

Add Sodium Nitromalonaldehyde Monohydrate (1.1 equiv) in one portion.

Heat the reaction mixture to reflux (80°C) for 4–6 hours.
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Observation: The solution will darken, and a precipitate may form.

Workup:

Cool to room temperature.

Concentrate the solvent to ~20% volume.

Dilute with water and extract with Ethyl Acetate (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Validation: The intermediate 5-nitro-2-(oxan-3-yl)pyrimidine should be a pale yellow solid.

Key 1H NMR Signal: Look for the pyrimidine aromatic protons (s, 2H) around 9.2–9.5

ppm.

Phase 3: Nitro Reduction to Amine
Catalytic hydrogenation offers the cleanest conversion without generating iron or tin waste

streams.

Step-by-Step Protocol:

Dissolve the nitro-intermediate (1.0 equiv) in Methanol or Ethanol (20 mL/mmol).

Add 10% Pd/C (10 wt% loading relative to substrate).[4]

Safety: Add catalyst under an inert argon stream to prevent ignition of solvent vapors.

Purge the vessel with Hydrogen gas (balloon pressure or 1 atm is sufficient).

Stir vigorously at room temperature for 2–4 hours.

Checkpoint: The yellow color of the nitro compound will fade to colorless.

Filter through a Celite pad to remove the catalyst.[4] Wash the pad with methanol.

Concentrate the filtrate to yield 2-(Oxan-3-yl)pyrimidin-5-amine.
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Quality Control & Self-Validating Systems
To ensure the protocol was successful, compare your product against these expected

analytical markers.

1. 1H NMR (DMSO-d6, 400 MHz) Expectations:

Pyrimidine Protons: A distinct singlet integrating to 2H around 8.0–8.2 ppm. (Note the upfield

shift from ~9.4 ppm in the nitro precursor due to the electron-donating amine).

Amine (-NH2): Broad singlet around 5.0–5.5 ppm (exchangeable with D2O).

Oxane Ring:

H-2/H-6 (adjacent to O): Multiplets at 3.8–4.0 ppm.

H-3 (methine link to pyrimidine): Multiplet around 2.8–3.2 ppm.

Remaining methylene protons: Multiplets 1.5–2.0 ppm.

2. Mass Spectrometry (LC-MS):

Target Mass: 179.22 Da.

Observed Ion: [M+H]+ = 180.2.

Purity Check: UV absorption at 254 nm should show a single peak.

Workflow Visualization
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Figure 2: Process flow diagram illustrating the three-stage synthesis from nitrile to final amine.

[7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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